2-{2-[(2-methyl-8-quinolinyl)oxy]ethoxy}benzaldehyde

• IUPAC Name: 2-[2-(2-methylquinolin-8-yl)oxyethoxy]benzaldehyde
• InChI: InChI=1S/C19H17NO3/c1-14-9-10-15-6-4-8-18(19(15)20-14)23-12-11-22-17-7-3-2-5-16(17)13-21/h2-10,13H,11-12H2,1H3
• InChI Key: FZFCMQPVMRHEER-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=C2OCCOC3=CC=CC=C3C=O)C=C1
• Molecular Formula: C19H17NO3
• Molecular Weight: 307.3 g/mol

Description

2-{2-[(2-methyl-8-quinolinyl)oxy]ethoxy}benzaldehyde is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its potential applications in various fields such as medicine, biology, and chemistry.

Mechanism of Action

The mechanism of action of 2-{2-[(2-methyl-8-quinolinyl)oxy]ethoxy}benzaldehyde is not well understood. However, it is believed that this compound exerts its anti-inflammatory and anti-tumor effects by inhibiting the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). It is also believed that this compound exerts its neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of COX-2 and LOX enzymes, which are involved in the inflammatory response. In vivo studies have shown that this compound can reduce inflammation and tumor growth in animal models. This compound has also been shown to protect against oxidative stress and inflammation in the brain, which may be beneficial for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{2-[(2-methyl-8-quinolinyl)oxy]ethoxy}benzaldehyde in lab experiments is its potential for use in various fields of scientific research such as medicine, biology, and chemistry. This compound is also relatively easy to synthesize and purify. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 2-{2-[(2-methyl-8-quinolinyl)oxy]ethoxy}benzaldehyde. One potential direction is the further investigation of its anti-inflammatory and anti-tumor properties for the development of novel anti-cancer drugs. Another potential direction is the further investigation of its neuroprotective effects for the treatment of neurodegenerative diseases. Additionally, the use of this compound as a fluorescent probe for the detection of metal ions may be further explored.

Scientific Research Applications

2-{2-[(2-methyl-8-quinolinyl)oxy]ethoxy}benzaldehyde has been extensively studied for its potential applications in various fields of scientific research. In the field of medicine, this compound has been shown to possess anti-inflammatory and anti-tumor properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In the field of biology, this compound has been studied for its potential use as a fluorescent probe for the detection of metal ions. In the field of chemistry, this compound has been studied for its potential use as a building block for the synthesis of other compounds.